Cas no 848728-38-1 (N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 848728-38-1
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5476184
• PubChem ID: 946424
• Update Time: 2025-05-23

N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS008419514
• AKOS027613645
• F2799-0031
• N-(2,4-dimethoxyphenyl)-6-oxo-1H-pyridazine-3-carboxamide
• VU0499627-1
• 848728-38-1
• N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H13N3O4/c1-19-8-3-4-9(11(7-8)20-2)14-13(18)10-5-6-12(17)16-15-10/h3-7H,1-2H3,(H,14,18)(H,16,17)
• InChI Key： KDXIXSDNHSWOQL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(C1C=CC(NN=1)=O)=O)OC

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89Ų

Additional information on N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,4-Dimethoxyphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound CAS No. 848728-38-1, also known as N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and versatile reactivity. The molecule features a dihydropyridazine ring system with a 6-oxo substituent and a carboxamide group attached at the 3-position. Additionally, the 2,4-dimethoxyphenyl group introduces electron-donating methoxy groups, which can influence the electronic properties of the molecule and its reactivity in various reactions.

Recent studies have highlighted the importance of dihydropyridazines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the 6-oxo group in this compound introduces a ketone functionality, which can participate in various condensation reactions or serve as a site for further functionalization. The carboxamide group at the 3-position adds another layer of functionality, potentially enabling interactions with biological targets such as enzymes or receptors. This combination of functional groups makes N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide a promising candidate for drug discovery efforts targeting specific therapeutic areas.

One of the most recent advancements in the study of this compound involves its application in the development of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. Researchers have explored the ability of this compound to inhibit specific kinases by exploiting its structural features. The dimethoxyphenyl group has been shown to enhance binding affinity to certain kinase domains, while the dihydropyridazine ring provides a rigid framework that can stabilize interactions with the active site of the enzyme.

In addition to its potential in medicinal chemistry, CAS No. 848728-38-1 has also been investigated for its role in organic synthesis as a versatile building block. The dihydropyridazine system is known for its ability to undergo various transformations, including cycloadditions and electrophilic substitutions. Recent studies have demonstrated that this compound can serve as an effective precursor for synthesizing more complex molecules with enhanced bioactivity. For instance, researchers have utilized it in the construction of heterocyclic frameworks that exhibit potent anti-inflammatory and antioxidant properties.

The synthesis of N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methodologies. One common approach involves the condensation of an appropriate diamine with a carbonyl compound under acidic conditions to form the dihydropyridazine ring system. Subsequent functionalization steps are then employed to introduce the dimethoxyphenyl and carboxamide groups. Recent advancements in catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, there has been growing interest in understanding the biodegradation pathways of compounds like CAS No. 848728-38-1. As industries increasingly prioritize sustainability, determining how such compounds interact with biological systems is crucial for assessing their environmental impact. Preliminary studies suggest that this compound undergoes microbial degradation under aerobic conditions, with specific bacterial strains exhibiting remarkable efficiency in breaking down its structure into less complex byproducts.

In conclusion, N-(2,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 848728-38-1) represents a fascinating example of how structural complexity can translate into functional versatility across multiple fields. Its role as both a potential therapeutic agent and a valuable synthetic intermediate underscores its significance in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to make even greater contributions to science and industry.